Cas no 1443546-27-7 (Fmoc-nonyl-Gly-OH)

• Product Name: Fmoc-nonyl-Gly-OH
• CAS No: 1443546-27-7
• MF: C₂₆H₃₃NO₄
• MW: 423.544527769089
• MDL: MFCD08275899
• CID: 4700535
• Update Time: 2025-08-05

Fmoc-nonyl-Gly-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(Fmoc-amino)undecanoic acid
• (2R)-2-(Fmoc-amino)undecanoic acid
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)undecanoic acid
• Fmoc-nonyl-Gly-OH

• MDL： MFCD08275899
• Inchi： 1S/C26H33NO4/c1-2-3-4-5-6-7-8-17-24(25(28)29)27-26(30)31-18-23-21-15-11-9-13-19(21)20-14-10-12-16-22(20)23/h9-16,23-24H,2-8,17-18H2,1H3,(H,27,30)(H,28,29)
• InChI Key： IGRGFQSURTWTSB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCCCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 544
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-nonyl-Gly-OH

Introduction to Fmoc-nonyl-Gly-OH (CAS No. 1443546-27-7)

Fmoc-nonyl-Gly-OH (CAS No. 1443546-27-7) is a versatile compound widely used in the field of peptide synthesis and medicinal chemistry. This compound, formally known as 9-fluorenylmethoxycarbonyl-nonyl-glycine, is an important building block in the synthesis of complex peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component in solid-phase peptide synthesis (SPPS), ensuring the selective protection and deprotection of amino groups during the stepwise assembly of peptides.

The structure of Fmoc-nonyl-Gly-OH consists of a long hydrophobic nonyl chain attached to a glycine residue, which is further protected by the Fmoc group. This unique structure provides several advantages in peptide synthesis, including enhanced solubility in organic solvents and improved stability during the synthesis process. The nonyl chain also contributes to the overall hydrophobicity of the peptide, which can be beneficial in designing peptides with specific biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-nonyl-Gly-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this compound exhibited enhanced cell-penetrating properties, making them suitable for drug delivery applications. The hydrophobic nonyl chain facilitates the crossing of cell membranes, while the glycine residue ensures flexibility and stability within the peptide structure.

In addition to its role in peptide synthesis, Fmoc-nonyl-Gly-OH has also found applications in the development of bioconjugates and prodrugs. Bioconjugates are molecules formed by linking a biologically active compound to a carrier molecule, such as a protein or polymer. The Fmoc protecting group can be selectively removed under mild conditions, allowing for precise control over the conjugation process. This property makes Fmoc-nonyl-Gly-OH an attractive choice for creating bioconjugates with improved pharmacokinetic profiles and reduced toxicity.

The use of Fmoc-nonyl-Gly-OH in prodrug design has also been explored. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By incorporating Fmoc-nonyl-Gly-OH into prodrug molecules, researchers can enhance their solubility and stability, leading to improved bioavailability and therapeutic efficacy. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that prodrugs containing this compound showed promising results in preclinical trials for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of Fmoc-nonyl-Gly-OH involves several well-established chemical reactions. The first step typically involves the formation of nonyl-glycine from glycine and nonyl bromide, followed by the introduction of the Fmoc protecting group using 9-fluorenylmethyl chloroformate (Fmoc-Cl). This process requires careful control of reaction conditions to ensure high yields and purity. Advanced purification techniques, such as column chromatography and high-performance liquid chromatography (HPLC), are often employed to obtain high-purity samples of Fmoc-nonyl-Gly-OH.

The safety and handling of Fmoc-nonyl-Gly-OH are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound under a fume hood and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, Fmoc-nonyl-Gly-OH (CAS No. 1443546-27-7) is a valuable compound with diverse applications in peptide synthesis, medicinal chemistry, bioconjugate formation, and prodrug design. Its unique structure and properties make it an essential tool for researchers aiming to develop novel therapeutic agents and improve drug delivery systems. As research in these areas continues to advance, the importance of compounds like Fmoc-nonyl-Gly-OH is likely to grow, contributing to significant advancements in healthcare and biotechnology.